Cas no 858678-63-4 (Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]-)

• Product Name: Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]-
• CAS No: 858678-63-4
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 1842106
• PubChem ID: 6493748
• Update Time: 2025-11-01

Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]-
• CS-0330877
• AKOS000112550
• BBL030860
• A1-66546
• SCHEMBL3866360
• 4-(2-(4-Methylpiperidin-1-yl)ethoxy)aniline
• COHIJNCVLZYTDS-UHFFFAOYSA-N
• VS-10083
• STL371933
• 4-[2-(4-methylpiperidin-1-yl)ethoxy]phenylamine
• 4-[2-(4-Methyl-piperidin-1-yl)-ethoxy]-phenylamine
• 4-[2-(4-methylpiperidin-1-yl)ethoxy]aniline
• 858678-63-4

• MDL： MFCD07790197
• Inchi： 1S/C14H22N2O/c1-12-6-8-16(9-7-12)10-11-17-14-4-2-13(15)3-5-14/h2-5,12H,6-11,15H2,1H3
• InChI Key： COHIJNCVLZYTDS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN1CCC(C)CC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 382.3±22.0 °C at 760 mmHg
• Flash Point: 185.0±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]-

Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- (CAS No. 858678-63-4): A Comprehensive Overview

Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]-, identified by its CAS number 858678-63-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of amine derivatives and has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of a benzene ring substituted with an amine group and an ethoxy chain extended from a piperidine ring imparts distinct chemical and pharmacological characteristics that make it a valuable candidate for further investigation.

The chemical structure of Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- can be described as a complex organic molecule featuring a benzene core substituted with an amine group at the 4-position and an ethoxy side chain linked to a 4-methyl-1-piperidinyl moiety. This configuration suggests potential interactions with biological targets, making it a promising candidate for drug design. The piperidine ring, in particular, is known for its ability to enhance binding affinity and selectivity in drug molecules, which is crucial for developing effective therapeutics.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing piperidine rings due to their versatility in modulating various biological pathways. The compound Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- is no exception and has been studied for its potential role in treating various diseases. Its unique structure allows it to interact with multiple targets, making it a multifunctional therapeutic agent.

One of the most compelling aspects of Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, which is essential for drugs targeting central nervous system (CNS) disorders. The presence of the methyl group on the piperidine ring further enhances its pharmacokinetic properties, making it more suitable for CNS drug development.

Recent studies have demonstrated that compounds similar to Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- exhibit significant neuroprotective effects. These studies suggest that the compound may have potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the compound to modulate neurotransmitter systems and protect against oxidative stress makes it a promising candidate for further clinical investigation.

The synthesis of Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the functionalization of the benzene ring followed by the introduction of the amine group. Subsequently, the ethoxy side chain is attached to the piperidine ring through a series of organic reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency in the synthesis.

The analytical characterization of Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- is crucial for understanding its chemical properties and ensuring its purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These analytical methods provide detailed information about the molecular structure, which is essential for further pharmacological studies.

In conclusion, Benzenamine, 4-[2-(4-methyl-1-piperidinyl)ethoxy]- (CAS No. 858678-63-4) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable candidate for drug development, particularly in treating neurological disorders. Further research is warranted to fully explore its therapeutic potential and optimize its synthetic pathways. As our understanding of pharmacology continues to advance, compounds like this are poised to play a crucial role in developing novel treatments for various diseases.